![molecular formula C14H12BrNO3S B2833993 N-(3-acetylphenyl)-4-bromobenzene-1-sulfonamide CAS No. 76883-64-2](/img/structure/B2833993.png)
N-(3-acetylphenyl)-4-bromobenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-acetylphenyl)-4-bromobenzene-1-sulfonamide” is a complex organic compound. It contains an acetylphenyl group, a bromobenzene group, and a sulfonamide group. These functional groups suggest that it could have interesting chemical properties and potential applications .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a sulfonamide group could make it polar and capable of forming hydrogen bonds .Scientific Research Applications
- Comparison with Reference Drugs : While the MIC values were higher than reference drugs like amoxicillin, ciprofloxacin, meropenem, and vancomycin, the antibacterial activity was consistent with both molecular docking predictions and laboratory results .
- Application in Organic Synthesis : N-(3-acetylphenyl)-4-bromobenzene-1-sulfonamide has been used in biocatalytic reduction reactions. For instance, it was successfully reduced to the corresponding secondary alcohol using whole cells of Lactobacillus reuteri DSM 20016. The yield reached 90%, with up to 98% enantiomeric excess purity .
- Therapeutic Properties : Sulfonamides, including N-(3-acetylphenyl)-4-bromobenzene-1-sulfonamide, have been widely studied for their therapeutic properties. These include antimicrobial, antimalarial, anticancer, antithyroid, anti-inflammatory, antidepressant, diuretic, and protease inhibitor activities .
Antibacterial Activity
Biocatalytic Reduction
Medicinal Chemistry
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(3-acetylphenyl)-4-bromobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrNO3S/c1-10(17)11-3-2-4-13(9-11)16-20(18,19)14-7-5-12(15)6-8-14/h2-9,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUVOMLNFSMOJDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.